Cas no 2228747-91-7 (3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol)

• Product Name: 3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• CAS No: 2228747-91-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6399443
• PubChem ID: 165711766
• Update Time: 2025-10-28

3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• 3-amino-1-[6-(propan-2-yloxy)pyridin-2-yl]propan-1-ol
• EN300-1771954
• 2228747-91-7

• Inchi： 1S/C11H18N2O2/c1-8(2)15-11-5-3-4-9(13-11)10(14)6-7-12/h3-5,8,10,14H,6-7,12H2,1-2H3
• InChI Key： UIEOXPNMGSXHMI-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C(CCN)O)=N1)C(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-1-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol

3-Amino-1-(6-(Propan-2-Yloxy)Pyridin-2-Yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-1-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol is a compound with the CAS number 2228747917, which has garnered significant attention in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science.

The chemical structure of 3-amino-1-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol comprises a pyridine ring substituted with a propan-2-yloxy group at the 6-position and an amino group at the 3-position. The presence of these functional groups imparts versatile reactivity, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 3-amino-1-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol is its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions. These reactions have been exploited to design novel compounds with enhanced pharmacokinetic properties. For instance, researchers have successfully utilized this compound as a precursor for synthesizing pyridine-based antibiotics, which exhibit potent activity against multidrug-resistant bacterial strains.

In addition to its synthetic applications, 3-amino... has also been studied for its biological activity. Preclinical studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for developing treatments for chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy.

The synthesis of 3-amino... involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by selective substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have significantly enhanced the scalability of this compound's production, making it more accessible for large-scale applications.

From an analytical standpoint, 3-amino... has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure, purity, and stability under various conditions. Such data are crucial for ensuring the reliability of this compound in both academic research and industrial settings.

In conclusion, 3-amino... stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and pharmacology.